Cas no 2418641-87-7 (5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride)

• Product Name: 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride
• CAS No: 2418641-87-7
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD32678758
• CID: 5676714
• PubChem ID: 154577016
• Update Time: 2025-06-14

5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26667408
• 5-(3-Cyclobutylphenyl)-1H-pyrazol-3-amine;hydrochloride
• 2418641-87-7
• 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride

• MDL： MFCD32678758
• Inchi： 1S/C13H15N3.ClH/c14-13-8-12(15-16-13)11-6-2-5-10(7-11)9-3-1-4-9;/h2,5-9H,1,3-4H2,(H3,14,15,16);1H
• InChI Key： NBEKJKZEJLIETA-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CC(N)=N1)C1=CC=CC(=C1)C1CCC1

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride

Comprehensive Overview of 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride (CAS No. 2418641-87-7)

The compound 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride (CAS No. 2418641-87-7) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutylphenyl moiety linked to a pyrazol-3-amine core, makes it a promising candidate for drug discovery and therapeutic applications. Researchers are increasingly exploring its potential in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride aligns with this trend due to its modular design, which allows for structural optimization. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies. This property has sparked interest among chemists investigating kinase inhibitors and GPCR modulators, as highlighted in recent patent filings and academic publications.

The synthesis of CAS No. 2418641-87-7 involves multi-step organic reactions, including Suzuki-Miyaura coupling and pyrazole ring formation. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity, a prerequisite for reliable biological assays. Notably, its cyclobutyl group contributes to conformational rigidity, a feature often leveraged in fragment-based drug design to improve target binding affinity.

From an industry perspective, 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride is frequently discussed in forums focusing on orphan drug development and rare disease therapeutics. Its mechanism of action is hypothesized to involve allosteric modulation, a hot topic in AI-driven drug discovery platforms. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, reducing attrition rates in early-stage trials.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability and low ecotoxicity align with green chemistry principles, addressing growing concerns about sustainable pharmaceutical manufacturing. This aspect resonates with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors.

In summary, 5-(3-cyclobutylphenyl)-1H-pyrazol-3-amine hydrochloride represents a convergence of innovative chemistry and translational research. Its versatility in medicinal chemistry applications, coupled with emerging interest in personalized therapeutics, positions it as a compound to watch in the next decade. Ongoing studies aim to elucidate its full pharmacological potential while optimizing synthetic routes for scalable production.